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Compound of Interest

Compound Name: Forskolin J

Cat. No.: B015228

Essential Safety and Handling Guide for
Forskolin

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Forskolin. The following procedures for personal
protective equipment, operational handling, and disposal are based on available safety data
sheets for Forskolin. It is imperative to consult the specific Safety Data Sheet (SDS) for the
exact product in use and to conduct a thorough risk assessment before beginning any work.

Personal Protective Equipment (PPE)

When handling Forskolin, which is classified as harmful in contact with skin, a comprehensive
approach to personal protection is essential to minimize exposure and ensure laboratory safety.
[1][2][3] The following table summarizes the recommended PPE.
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Personal Protective

Specifications and

Body Part ]
Equipment Standards
o Must comply with OSHA's eye
Safety glasses with side- ] )
) ) and face protection regulations
Eyes/Face shields or chemical safety )
in 29 CFR 1910.133 or
goggles.
European Standard EN166.[1]
] o Ensure gloves are impervious
Protective gloves (e.g., nitrile )
to the chemical and of an
) rubber) and a lab coat or other ) )
Skin appropriate thickness. Change

protective clothing to prevent

skin exposure.

gloves immediately if

contaminated.

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Recommended if exposure
limits are exceeded, if irritation
or other symptoms are
experienced, or when handling
large quantities or generating
dust.[1]

Quantitative Safety and Physical Data

The following tables provide key quantitative data for Forskolin, extracted from safety data

sheets. This information is critical for risk assessment and safe handling.

Toxicological Data

Test Value Species
Acute Dermal Toxicity

_ 1,100.00 mg/kg Calculated
(ATEmiIx)
Acute Oral Toxicity (ATEmix) 2,550.00 mg/kg Calculated
Oral LD50 3,100 mg/kg Mouse[3]
Oral LD50 2,550 mg/kg Rat[3]
Intraperitoneal LD50 92 mg/kg Rat[3]
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Physical and Chemical Properties

Property Value

Appearance Off-white to crystalline solid[1][4]
Odor Odorless[1]

Molecular Weight 410.5 g/mol [5]

Melting Point 228 -232°C/442.4 - 449.6 °F[1]

Soluble in ethanol, DMSO, and
Solubility dimethylformamide (DMF).[4] Sparingly soluble

in aqueous buffers.[4]

Operational and Disposal Plans

Safe Handling Procedures:

e Preparation: Work in a well-ventilated area, such as a chemical fume hood, especially when
handling the solid form to avoid dust generation.[1][6] Ensure that eyewash stations and
safety showers are readily accessible.[1]

o Personal Hygiene: Do not eat, drink, or smoke in the handling area. Always wash hands
thoroughly with soap and water after handling.

o Handling: Avoid all unnecessary personal contact.[6] Prevent the formation of dust.[1] Do not
get the substance in eyes, on skin, or on clothing.[1][4]

o Storage: Keep containers securely sealed when not in use.[6] Store in a cool, dry, and well-
ventilated place, away from incompatible materials such as strong oxidizing agents.[1] For
long-term stability, store at -20°C.[4]

Spill Management:

o Minor Spills: For small spills of the solid material, carefully sweep or vacuum up the material,
avoiding dust generation, and place it in a sealed, labeled container for disposal. Do not use
air hoses for cleaning.
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o Major Spills: In the event of a large spill, evacuate the area and alert the appropriate
emergency response team. Control personal contact by wearing the appropriate PPE.
Prevent the spill from entering drains or waterways.

Disposal Plan:

Dispose of Forskolin and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations.[1] The material should be disposed of in an
approved waste disposal plant.[2] Do not allow the product to enter drains.[2]

Experimental Protocols

While specific experimental protocols for "Forskolin J" are not available, the following general
laboratory procedure for preparing a stock solution of Forskolin is based on product information
sheets:

Protocol: Preparation of a Forskolin Stock Solution
o Objective: To prepare a concentrated stock solution of Forskolin for use in experiments.
o Materials:

o Forskolin (crystalline solid)[4]

o

Solvent of choice (e.g., DMSO, ethanol, or DMF)[4]

o

Inert gas (e.g., nitrogen or argon)

o

Appropriate laboratory glassware (e.g., volumetric flask)

[¢]

Personal Protective Equipment (as outlined above)
e Procedure:
1. Weigh the desired amount of Forskolin solid in a chemical fume hood.

2. Transfer the weighed Forskolin to a volumetric flask.
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3. Add the chosen solvent to the flask. The solubility is approximately 15 mg/ml in ethanol
and 30 mg/ml in DMSO and DMF.[4]

4. Purge the headspace of the flask with an inert gas before sealing.[4]
5. Gently agitate the solution until the solid is completely dissolved.

6. For aqueous solutions, first dissolve Forskolin in DMSO and then dilute with the aqueous
buffer.[4] Note that the solubility in a 1:10 DMSO:PBS solution is approximately 0.1 mg/ml.
[4] Aqueous solutions are not recommended for storage for more than one day.[4]

7. Store the stock solution at -20°C for long-term stability (up to several years as a crystalline
solid).[4]

Visualized Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely handling
Forskolin in a laboratory setting.
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Caption: Workflow for the safe handling of Forskolin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b015228?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=BP25205&productDescription=FORSKOLIN+5MG&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/de/sds/SIAL/93049?userType=undefined
https://cdn.caymanchem.com/cdn/msds/11018m.pdf
https://cdn.caymanchem.com/cdn/insert/11018.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Forskolin
https://store.apolloscientific.co.uk/storage/msds/BIF1031_msds.pdf
https://www.benchchem.com/product/b015228#personal-protective-equipment-for-handling-forskolin-j
https://www.benchchem.com/product/b015228#personal-protective-equipment-for-handling-forskolin-j
https://www.benchchem.com/product/b015228#personal-protective-equipment-for-handling-forskolin-j
https://www.benchchem.com/product/b015228#personal-protective-equipment-for-handling-forskolin-j
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b015228?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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